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Compound of Interest

2: PN: US20040072744 SEQID: 2
Compound Name: ) _
claimed protein

Cat. No.: B612780

Researchers and drug development professionals handling the protein designated as SEQ ID
NO: 2 in U.S. Patent US20040072744 must adhere to specific safety and disposal protocols.
While the patent itself does not outline explicit disposal procedures, the nature of the material
necessitates adherence to standard laboratory guidelines for handling synthetic proteins and
genetically modified materials. This document provides a comprehensive guide to the proper
disposal and safety measures required.

The protein in question, Zvenl, is a polypeptide of 108 amino acids. The amino acid sequence
is as follows: MRSLCCAPLL LLLLLPPLLL TPRAGDAAVI TGACDKDSQC GGGMCCAVSI
WVKSIRICTP MGKLGDSCHP LTRKVPFFGR RMHHTCPCLP GLACLRTSFN RFICLAQK.[1]

Immediate Safety and Handling

Standard laboratory personal protective equipment (PPE) is mandatory when handling this
protein. This includes, but is not limited to:

» Gloves: Wear protective gloves. Contaminated gloves should be disposed of as chemical
waste in accordance with applicable laws and good laboratory practices.

o Eye Protection: Chemical safety goggles are required to prevent eye contact.

o Lab Coat: A clean, protective body covering should be worn to minimize skin contact.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b612780?utm_src=pdf-interest
https://patents.google.com/patent/US7629445B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

In the event of exposure, the following first aid measures should be taken:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration
and consult a physician.

o Skin Contact: Wash the affected area thoroughly with soap and water.
o Eye Contact: Immediately flush eyes with water as a precaution.

 Ingestion: Rinse the mouth with water. Do not induce vomiting.

Disposal Procedures for Protein SEQ ID NO: 2

The disposal of the claimed protein and any materials that have come into contact with it must
be managed to mitigate risks to personnel and the environment. As a synthetic protein, it falls
under the category of biological waste and may also be considered a chemical hazard
depending on the reagents used in its preparation and handling.

Liquid Waste:

Liquid waste containing the protein should be collected in clearly labeled, leak-proof containers.
Decontamination is a critical step before disposal. Two primary methods for decontamination of
liquid biological waste are:

o Chemical Disinfection: Add a suitable disinfectant, such as a fresh 10% bleach solution, to
the liquid waste. Allow a contact time of at least 30 minutes to ensure inactivation. After
decontamination, the neutralized liquid waste can typically be disposed of down the sanitary
sewer with copious amounts of water.

¢ Autoclaving: Collect the liquid waste in autoclavable containers. Steam sterilization is a
preferred method for decontaminating biological materials. Once autoclaved, the waste can
generally be disposed of via the laboratory sink.

Solid Waste:

All solid materials that have come into contact with the protein, including petri dishes, culture
tubes, pipette tips, and personal protective equipment, should be treated as biohazardous
waste.
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e Segregation: Segregate solid waste into designated, properly labeled biohazard containers.
These containers are typically red or labeled with the universal biohazard symbol.

» Decontamination: The primary method for decontaminating solid biohazardous waste is
autoclaving.

» Final Disposal: After autoclaving, the decontaminated waste can often be disposed of in the
regular trash, although local regulations may vary. Sharps, such as needles or broken glass,
must be placed in a puncture-resistant sharps container before autoclaving and subsequent
disposal.

Experimental Protocols and Data

The patent for SEQ ID NO: 2 does not provide specific experimental protocols for the synthesis
or use of the protein. Researchers utilizing this protein should develop their own detailed
protocols, incorporating the safety and disposal procedures outlined above. All quantitative
data related to the protein's characteristics and experimental results should be meticulously
documented and maintained in laboratory notebooks.

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of waste
contaminated with the claimed protein.
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Caption: Waste disposal workflow for materials contaminated with protein SEQ ID NO: 2.

By adhering to these procedures, researchers can ensure a safe laboratory environment and
responsible disposal of the patented protein and associated materials, thereby building trust
and demonstrating a commitment to safety beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612780?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

